Cas no 2680545-39-3 (4-hydroxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid)

• Product Name: 4-hydroxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid
• CAS No: 2680545-39-3
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 5645186
• PubChem ID: 165911578
• Update Time: 2025-06-11

4-hydroxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-2-methyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• EN300-28275304
• 2680545-39-3
• 4-hydroxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-3-4-16-9(15)11-6-7(12)5-10(11,2)8(13)14/h3,7,12H,1,4-6H2,2H3,(H,13,14)
• InChI Key： RYVJLOZDXCCDSY-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OCC=C)C(C(=O)O)(C)C1

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 87.1Ų

Additional information on 4-hydroxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid

Introduction to 4-hydroxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2680545-39-3)

4-hydroxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid, identified by its CAS number 2680545-39-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit structural complexity, making it a subject of interest for researchers exploring novel synthetic pathways and biological activities. The presence of multiple functional groups, including hydroxyl, ester, and pyrrolidine moieties, contributes to its diverse chemical reactivity and potential applications in drug development.

The molecular structure of 4-hydroxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid features a pyrrolidine core substituted with an ester group at the 1-position and a hydroxyl group at the 4-position. Additionally, the propenyl ether moiety at the 1-position introduces unsaturation and polarity, which can influence its solubility and interactions with biological targets. Such structural features are often exploited in medicinal chemistry to modulate pharmacokinetic properties and enhance binding affinity to specific enzymes or receptors.

In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacophores due to their prevalence in bioactive natural products and synthetic drugs. The pyrrolidine scaffold, in particular, is a privileged structure found in numerous therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The compound 4-hydroxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid represents an intriguing example of how modifications to this core structure can yield molecules with tailored biological properties.

One of the key areas where this compound has shown promise is in the synthesis of enzyme inhibitors. The ester group and hydroxyl functionalities provide potential sites for hydrogen bonding or hydrophobic interactions with target proteins. For instance, studies have demonstrated that structurally related pyrrolidine derivatives can inhibit kinases and other enzymes involved in signal transduction pathways. The propenyl ether moiety may also contribute to binding by introducing conformational flexibility or by forming specific interactions with aromatic residues in the enzyme active site.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking simulations have been used to explore how 4-hydroxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid might interact with various biological targets. These studies have revealed that the compound's unique structural features allow it to occupy binding pockets that are difficult to access with simpler molecules. This has opened up new avenues for designing drugs with improved selectivity and reduced side effects.

The synthesis of 4-hydroxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful selection of reaction conditions to avoid unwanted side products. However, modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex molecules with high precision. These methods have been instrumental in producing analogs of 4-hydroxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid that exhibit enhanced biological activity.

In addition to its potential as a drug candidate, this compound has also been explored as a building block for more complex molecules. Its reactive sites can be further modified through chemical transformations to create libraries of derivatives for high-throughput screening. This approach has been successful in identifying novel bioactive compounds with therapeutic potential. The versatility of 4-hydroxy-2-methyl-1-(propenyl-oxy)-carbonylpyrrolidine makes it a valuable asset in the pharmaceutical industry's arsenal against disease.

The role of CAS No. 2680545 in characterizing this compound underscores the importance of standardized nomenclature in chemical research. The CAS registry number provides a unique identifier that ensures consistency across scientific literature and databases. This system allows researchers worldwide to accurately reference and compare different chemical entities, facilitating collaboration and accelerating discovery.

As our understanding of biological systems continues to evolve, so does the demand for innovative chemical tools to study them. Compounds like 4-hydroxy-a,a-dimethyl-a-propenyl-a-oxy-pyrrolidinacetic acid (CAS No: 2680545) serve as critical intermediates in developing probes for cellular processes. They can be functionalized to report on protein-protein interactions, metabolic pathways, or other biological events at the molecular level. Such probes are essential for unraveling complex biological mechanisms and identifying new therapeutic targets.

The future prospects for this compound are promising, given its structural features and potential applications. Ongoing research aims to optimize its synthesis for scalability while exploring new derivatives that may exhibit improved efficacy or reduced toxicity. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in realizing these goals.